Cas no 1050203-45-6 (8-fluoro-4-methyl-1(2H)-Isoquinolinone)

• Product Name: 8-fluoro-4-methyl-1(2H)-Isoquinolinone
• CAS No: 1050203-45-6
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 1097495
• PubChem ID: 42640453
• Update Time: 2025-04-20

8-fluoro-4-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4-methyl-1(2H)-Isoquinolinone
• SCHEMBL4574088
• 8-Fluoro-4-methylisoquinolin-1(2H)-one
• 1050203-45-6

• Inchi： 1S/C10H8FNO/c1-6-5-12-10(13)9-7(6)3-2-4-8(9)11/h2-5H,1H3,(H,12,13)
• InChI Key： QCLZXXFTHBIBKX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C)=CNC(C=21)=O

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives